Cas no 73798-62-6 (1H-BENZOTRIAZOLE, 1-[(4-BROMOPHENYL)METHYL]-)

1H-BENZOTRIAZOLE, 1-[(4-BROMOPHENYL)METHYL]- structure
73798-62-6 structure
Product Name:1H-BENZOTRIAZOLE, 1-[(4-BROMOPHENYL)METHYL]-
CAS No:73798-62-6
MF:C13H10BrN3
MW:288.142601490021
CID:3217203
PubChem ID:4321799
Update Time:2025-04-21

1H-BENZOTRIAZOLE, 1-[(4-BROMOPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-BENZOTRIAZOLE, 1-[(4-BROMOPHENYL)METHYL]-
    • 1-[(4-Bromophenyl)methyl]-1H-1,2,3-benzotriazole
    • 1-(4-Bromobenzyl)-1H-benzo[d][1,2,3]triazole
    • 1-(4-Bromobenzyl)-1H-benzotriazole
    • 73798-62-6
    • 1-[(4-bromophenyl)methyl]benzotriazole
    • Z57842869
    • Inchi: 1S/C13H10BrN3/c14-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)15-16-17/h1-8H,9H2
    • InChI Key: BABYIHLTGMOEQT-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=C(Br)C=C2)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 287.00581Da
  • Monoisotopic Mass: 287.00581Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 30.7Ų

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